Cas no 2138231-02-2 (3-Methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-one)

• Product Name: 3-Methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-one
• CAS No: 2138231-02-2
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6060526
• PubChem ID: 165842179
• Update Time: 2025-07-02

3-Methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-one
• EN300-744850
• 2138231-02-2
• 3-Methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-one

• Inchi： 1S/C13H15NO2/c1-8(2)6-11(15)13-7-10-12(16-13)5-4-9(3)14-10/h4-5,7-8H,6H2,1-3H3
• InChI Key： PACNLVDLKGYOHE-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=NC=2C=C1C(CC(C)C)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-Methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-one

Comprehensive Overview of 3-Methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-one (CAS No. 2138231-02-2)

3-Methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-one (CAS No. 2138231-02-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique furopyridine backbone. This heterocyclic structure is increasingly studied for its potential applications in drug discovery, particularly in targeting kinase inhibitors and central nervous system (CNS) modulators. The compound’s methyl-substituted furan and pyridine moieties contribute to its lipophilicity, making it a candidate for optimizing bioavailability in medicinal chemistry.

Recent trends highlight growing interest in furo[3,2-b]pyridine derivatives, with researchers exploring their role in anti-inflammatory and antioxidant pathways. The 3-methyl-1-one side chain in this compound enhances its metabolic stability, a critical factor in lead optimization for therapeutic agents. Analytical techniques like HPLC and LC-MS are commonly employed to characterize its purity, while NMR spectroscopy confirms its structural integrity. These methods align with industry demands for high-purity intermediates in precision synthesis.

From an industrial perspective, CAS No. 2138231-02-2 is often discussed in forums focusing on scalable synthetic routes and green chemistry. Innovations in catalytic hydrogenation and microwave-assisted synthesis have been proposed to improve yield efficiency. Environmental considerations also drive interest in solvent-free reactions for producing such compounds, addressing the sustainability concerns of modern chemical manufacturing.

In the context of intellectual property, patents involving 3-Methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-one frequently cite its utility in photodynamic therapy and material science. Its fluorescence properties are under investigation for applications in bioimaging and sensor development. These interdisciplinary connections underscore its versatility beyond traditional chemistry domains.

For researchers sourcing this compound, key challenges include supply chain transparency and batch-to-batch consistency. Reputable suppliers emphasize GMP compliance and provide COA (Certificate of Analysis) documentation to meet regulatory standards. Discussions in online scientific communities often highlight the need for reliable structure-activity relationship (SAR) data to accelerate R&D workflows.

Emerging studies suggest potential synergies between furopyridine scaffolds and machine learning in drug design. Computational models leveraging QSAR (Quantitative Structure-Activity Relationship) are being trained to predict the compound’s interactions with biological targets. This intersection of cheminformatics and experimental validation reflects a broader shift toward data-driven discovery in the life sciences.

In summary, 3-Methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-one represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—demonstrate the evolving landscape of heterocyclic chemistry. As research progresses, this compound is poised to play a pivotal role in addressing unmet needs across scientific disciplines.